Cas no 132160-38-4 (Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI))
132160-38-4 structure
Product Name:Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)
CAS No:132160-38-4
MF:C26H39NO6
MW:461.590968370438
CID:148801
PubChem ID:195702
Update Time:2025-04-19
Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)
- 20-ethyl-1,16-dimethoxyaconitane-8,14-diyl diacetate
- Aconitane-8,14-diol, 20-ethyl-1,16-dimethoxy-, diacetate (ester), (1alpha,14alpha,16beta)-
- 8-acetyldolaconine
- 132160-38-4
- (8-acetyloxy-11-ethyl-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl) acetate
- DTXSID60927562
-
- Inchi： 1S/C26H39NO6/c1-6-27-12-15-7-8-21(31-5)26-17(15)10-19(24(26)27)25(33-14(3)29)11-20(30-4)16-9-18(26)22(25)23(16)32-13(2)28/h15-24H,6-12H2,1-5H3
- InChI Key： BBSDIDRWIOUQCQ-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C12CC(C3C(C1C(C3)C13C(CCC4CN(CC)C1C2CC34)OC)OC(C)=O)OC
Computed Properties
- Exact Mass: 461.27787
- Monoisotopic Mass: 461.277738
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 849
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.3
- XLogP3: 2.4
Experimental Properties
- Density: 1.23
- Boiling Point: 521.6°Cat760mmHg
- Flash Point: 269.3°C
- Refractive Index: 1.562
- PSA: 74.3
Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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